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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-4-sulfanyl-

L-phenylalanine

CAS No.: 88170-93-8

Cat. No.: B13151719

Get Quote

Executive Summary
Boc-4-mercaptophenylalanine (Boc-Phe(4-SH)-OH) is a non-canonical amino acid critical for

site-specific peptide modification, native chemical ligation (NCL), and the formation of stable

thioether staples in peptide drug discovery.

Critical Sourcing Reality: Researchers must recognize that the free thiol form (Boc-Phe(4-SH)-

OH) is rarely available as a shelf-stable catalog item due to its rapid oxidation into disulfide

dimers (cystine-like aggregates) upon exposure to air. Consequently, commercial procurement

almost exclusively focuses on S-protected derivatives (e.g., S-Trityl, S-Acetamidomethyl) or the

4-Iodo precursor for in-house conversion.

This guide provides a verified supply chain analysis, technical specifications for procurement,

and a validated in-house synthesis protocol for situations where lead times for custom

synthesis are prohibitive.

Technical Profile & Specifications
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Before engaging suppliers, ensure your technical requirements align with the chemical reality

of the compound.

Feature Specification Technical Rationale

Chemical Name Boc-L-Phe(4-SH)-OH Target compound (unstable).

Commercial Form Boc-L-Phe(4-S-Trt)-OH

Standard. The Trityl (Trt) group

prevents oxidation and is

removable with TFA/Silanes

during cleavage.

Alt. Form Boc-L-Phe(4-S-Acm)-OH

Orthogonal. Stable to TFA;

requires oxidative removal

(I₂/Tl(TFA)₃). Used for

regioselective disulfide bond

formation.

CAS Number Variable (Custom)

Often unlisted. Search via

substructure or precursor CAS

(e.g., Boc-Phe(4-I)-OH: 62129-

44-6).

Molecular Weight ~297.37 g/mol (Free)

Increases significantly with

protecting groups (e.g., +242

Da for Trt).

Storage -20°C, Inert Gas
Essential to prevent

desulfurization or dimerization.

Commercial Supply Landscape
The market is divided into Catalog Suppliers (Precursors) and Custom Synthesis Houses

(Protected Final Product).

Tier 1: Custom Synthesis & Specialty Suppliers
Best for: Ready-to-use S-protected forms (Trt/Acm).
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Supplier Type Reliability Notes

BOC Sciences Synthesis House High

Specializes in

modified amino acids.

Likely requires

"Request for Quote"

(RFQ) rather than

direct cart add.

Chem-Impex Int. Distributor High

extensive catalog of

non-canonical AAs.

Check for Boc-Phe(4-

S-Trt)-OH.

Bachem Manufacturer Very High

Premium pricing. Will

synthesize on demand

if not in stock.

Iris Biotech Specialty High

Strong European

presence; excellent

source for

peptidomimetics.

Tier 2: Precursor Suppliers (For In-House Synthesis)
Best for: Buying Boc-Phe(4-I)-OH to synthesize the mercapto derivative yourself.

Supplier Product Purity CAS No.

Sigma-Aldrich Boc-Phe(4-I)-OH ≥99.0% 62129-44-6

Enamine Boc-Phe(4-I)-OH ≥95% 62129-44-6

Oakwood Chem 4-Iodo-Phe (Free) 97%
(Requires Boc-

protection step)

Procurement Decision Logic
Use the following workflow to determine your sourcing strategy.
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Need Boc-Phe(4-SH)-OH Timeline?

Urgent (<2 Weeks)

Flexible (4-8 Weeks)

Buy Boc-Phe(4-I)-OH
(Sigma/Enamine)

Order Custom Synthesis
(BOC Sciences/Bachem)

In-House Pd-Catalyzed
Thiolation

Specify: Boc-Phe(4-S-Trt)-OH

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing Boc-4-mercaptophenylalanine based on project timeline

and chemical stability requirements.

Validated In-House Synthesis Protocol
If the protected form is unavailable or lead times are excessive, the most reliable route is the

Palladium-Catalyzed C-S Cross-Coupling of commercial Boc-Phe(4-I)-OH.

Reaction Pathway
Mechanism: Migita-Kosugi-Stille or Buchwald-Hartwig coupling using a thiol surrogate

(Triphenylmethanethiol) to install the protected sulfur directly.
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Starting Material
Boc-Phe(4-I)-OH

(CAS: 62129-44-6)

Catalytic Cycle
(Oxidative Addition -> Transmetallation -> Reductive Elimination)

+ Reagents

Reagents:
Pd2(dba)3 (2.5 mol%)

Xantphos (5 mol%)
Trt-SH (1.1 eq)

DIPEA, Dioxane, 100°C

Product
Boc-Phe(4-S-Trt)-OH

(Stable Solid)

Deprotection (Optional)
TFA / TIPS / H2O

(Yields Free Thiol in situ)

During SPPS cleavage

Click to download full resolution via product page

Figure 2: Synthetic route from the commercially available Iodo-precursor to the stable Trityl-

protected mercapto derivative.

Detailed Protocol
Objective: Synthesis of Boc-Phe(4-S-Trt)-OH on 5g scale.

Reagents Preparation:

Substrate: Boc-4-iodo-L-phenylalanine (1.0 eq).

Thiol Source: Triphenylmethanethiol (Trt-SH) (1.1 eq).

Catalyst: Pd₂(dba)₃ (2.5 mol%).

Ligand: Xantphos (5.0 mol%).
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Base: DIPEA (Diisopropylethylamine) (2.0 eq).

Solvent: 1,4-Dioxane (degassed, anhydrous).

Procedure:

Step 1 (Inerting): Charge a flame-dried Schlenk flask with Boc-Phe(4-I)-OH, Trt-SH,

Pd₂(dba)₃, and Xantphos. Evacuate and backfill with Argon (3x).

Step 2 (Dissolution): Add degassed 1,4-Dioxane via syringe, followed by DIPEA.

Step 3 (Reaction): Heat the mixture to 100°C for 12–16 hours under Argon. Monitor by

HPLC (disappearance of Iodo-SM).

Step 4 (Workup): Cool to RT. Dilute with EtOAc. Wash with 1M HCl (to remove DIPEA),

then Brine. Dry over MgSO₄.[1]

Step 5 (Purification): Flash column chromatography (Hexane/EtOAc gradient).

Validation Criteria:

1H NMR: Look for the disappearance of the aromatic Iodo-shift and appearance of the

Trityl multiplet (7.2–7.4 ppm).

ESI-MS: Confirm Mass [M+Na]⁺.

Handling & Storage Protocols
The integrity of your experiments depends on preventing the "Disulfide Death Spiral."
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Parameter Protocol Reason

Atmosphere Argon/Nitrogen
Free thiols oxidize to disulfides

in air within hours.

Solvents Degassed

Dissolved oxygen in HPLC

solvents can cause on-column

oxidation.

pH Sensitivity Keep Acidic/Neutral
Thiolate anions (formed at pH

> 8) oxidize 100x faster.

Quality Check Ellman's Reagent

Use DTNB assay to quantify

free thiol content before critical

coupling steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. orgsyn.org [orgsyn.org]
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To cite this document: BenchChem. [Commercial Suppliers & Technical Synthesis Guide:
Boc-4-mercaptophenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13151719/docs#commercial-suppliers-technical-
synthesis-guide-boc-4-mercaptophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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